N1-(3-(2-oxopiperidin-1-yl)phenyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N'-[3-(2-oxopiperidin-1-yl)phenyl]-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C19H20N4O3/c24-17-9-2-4-11-23(17)16-8-5-7-14(12-16)22-19(26)18(25)21-13-15-6-1-3-10-20-15/h1,3,5-8,10,12H,2,4,9,11,13H2,(H,21,25)(H,22,26)
• InChI Key: ABUUQCIWDAACLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=CC(=C2)NC(=O)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

N1-(3-(2-oxopiperidin-1-yl)phenyl)-N2-(pyridin-2-ylmethyl)oxalamide, also known as OXA-23 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential application in combating antibiotic-resistant bacteria. The emergence of multidrug-resistant bacteria has become a global health concern, and the need for new antimicrobial agents has become urgent. OXA-23 inhibitor is a promising candidate for developing new antibiotics, and

Scientific Research Applications

X-ray Powder Diffraction in Synthesis

A study by Qing Wang et al. (2017) reported X-ray powder diffraction data for a compound related to the one , highlighting its importance as an intermediate in the synthesis of anticoagulant drugs like apixaban. This underscores the utility of such compounds in facilitating the development of pharmaceuticals through structural analysis (Wang et al., 2017).

Structural and Theoretical Analysis

M. Jotani et al. (2016) provided a comprehensive structural, Hirshfeld surface, and theoretical analysis of N,N′-bis(pyridin-3-ylmethyl)oxalamide, demonstrating the versatility of these compounds in forming crystalline structures that are pivotal for understanding molecular interactions and designing new materials (Jotani et al., 2016).

Catalysis and Organic Synthesis

Research by Ying Chen et al. (2023) explored the use of a related compound as an effective ligand for copper-catalyzed coupling reactions, showcasing its potential to enhance the efficiency of synthetic procedures in organic chemistry. This study illustrates the role of such compounds in facilitating complex chemical reactions (Chen et al., 2023).

Novel Synthetic Approaches

A novel synthetic approach developed by V. Mamedov et al. (2016) for producing di- and mono-oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides highlights the significance of these compounds in advancing organic synthesis methodologies. This work contributes to the broader application of oxalamides in producing a variety of chemical entities (Mamedov et al., 2016).